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This document provides a detailed protocol for the determination of alkaline phosphatase (ALP)
activity in serum using thymolphthalein monophosphate (TMP) as a substrate. This
colorimetric assay offers excellent linearity, high precision, and a short incubation time.

Principle of the Assay

Alkaline phosphatase present in the serum sample hydrolyzes thymolphthalein
monophosphate at an alkaline pH, releasing free thymolphthalein. The enzymatic reaction is
then stopped, and the color is developed by adding a solution that raises the pH. In this highly
alkaline environment, the liberated thymolphthalein produces a distinct blue color. The
intensity of this color, measured spectrophotometrically at 590 nm, is directly proportional to the
ALP activity in the sample.[1][2][3]

Data Summary

The following table summarizes key quantitative data for the thymolphthalein monophosphate
assay for alkaline phosphatase.
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Parameter Value Reference
Linearity Up to 500 U/L [2][3]
590 nm (580 to 590 nm range
Wavelength
acceptable)
Incubation Time 10 minutes
Incubation Temperature 37°C
Reference Values - Adults 13to 43 U/L

Reference Values - Children
56 to 156 U/L
(up to 12 years)

Note: It is recommended that each laboratory establish its own reference range.

Experimental Protocols

Reagent Preparation
o Concentrated Buffer (3.5 M 2-amino-2-methyl-1-propanol, pH 10.15):

o Prepare a 3.5 M solution of 2-amino-2-methyl-1-propanol.
o Adjust the pH to 10.15 at 25°C.
» Buffered Substrate:

o Dissolve 0.3 g of sodium thymolphthalealein monophosphate in approximately 85 ml of
deionized water.

o Add 10 ml of the concentrated buffer.
o Dilute to a final volume of 100 ml with deionized water.

o The final pH should be 10.15 at 25°C. This solution is stable for 2-3 weeks when stored
refrigerated.

e Color Developer (0.09 M NazCOs, 0.25 M NaOH):

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://labtest.com.br/wp-content/uploads/2016/12/Alkaline_Phosphatase_40_Eng.pdf
https://labtest.com.br/wp-content/uploads/2016/09/Ref_40_Edi%C3%A7Outubro2004_RevSetembro2020_Ref241120_RERDT163-20_Eng.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Dissolve sodium carbonate and sodium hydroxide in deionized water to achieve the final
concentrations.

o This solution is stable for at least six months at room temperature.

Magnesium Chloride Solution (0.3 M):

o Dissolve 6.09 g of MgCl2-6H20 in deionized water and dilute to 100 ml.

o This solution is stable for at least six months when refrigerated.

Assay Procedure

Sample Preparation: Use non-hemolyzed serum.

Reaction Mixture: For each sample, blank, and standard, pipette 1.0 ml of the buffered
substrate into a test tube.

Incubation: Pre-incubate the tubes for 5 minutes at 37°C.

Enzymatic Reaction:

o To the 'Sample' and 'Standard' tubes, add 0.1 ml of serum or standard, respectively.
o To the 'Blank' tube, add 0.1 ml of deionized water.

o Mix gently and incubate for exactly 10 minutes at 37°C.

Color Development:

o After the 10-minute incubation, immediately add 5.0 ml of the color developer to each
tube.

o Stopper the tubes and mix by inversion.
Measurement:

o Read the absorbance of the 'Sample' and 'Standard' against the '‘Blank’ at 590 nm.
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o The final color is stable for at least 2 hours.

Calculation of Results

The alkaline phosphatase activity is calculated using the following formula:

ALP Activity (U/L) = (Absorbance of Sample / Absorbance of Standard) x Concentration of
Standard

One unit of activity is defined as the amount of enzyme that hydrolyzes 1 pmol of
thymolphthalein monophosphate per minute under the specified conditions.

Visualizations
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Caption: Enzymatic hydrolysis of thymolphthalein monophosphate by alkaline phosphatase.

Experimental Workflow
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Caption: Workflow for the thymolphthalein monophosphate assay of alkaline phosphatase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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